2-Methylimidazo[1,2-a]pyridine-6-carboxylic acid
Overview
Description
“2-Methylimidazo[1,2-a]pyridine-6-carboxylic acid” is a derivative of imidazo[1,2-a]pyridines . Imidazo[1,2-a]pyridines are an important class of fused nitrogen-bridged heterocyclic compounds due to the broad spectrum of biological activity profiles displayed .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold . The synthetic strategy of imidazo[1,2-a]pyridine hybrids involves one-pot reaction of the precursor with aldehydes, malononitrile, and/or ethyl cyanoacetate . 2-Methylimidazo[1,2-a]pyridine can be formed by reacting 2-Amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides with sodium methoxide .
Molecular Structure Analysis
The molecular structure of “2-Methylimidazo[1,2-a]pyridine-6-carboxylic acid” is characterized by a fused nitrogen-bridged heterocyclic compound . The structure of the compound can be confirmed by X-ray structural analysis .
Chemical Reactions Analysis
2-Methylimidazo[1,2-a]pyridine can further react with bromine and iodine, providing 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides . The interaction of 2-methylimidazo[1,2-a]pyridine with Br2 in CHCl3 proceeds with a substitution of hydrogen atom at the C-3 carbon atom and the formation of 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium tribromide .
Scientific Research Applications
Medicinal Chemistry: Drug Scaffold
The imidazo[1,2-a]pyridine scaffold is recognized as a “drug prejudice” due to its wide range of applications in medicinal chemistry. It serves as a core structure for developing new therapeutic agents due to its favorable interaction with biological targets .
Material Science: Structural Character
This moiety is also useful in material science because of its structural character, which may include applications in creating new materials with specific desired properties .
Antimicrobial Activity
There has been research on the interaction of 2-methylimidazo[1,2-a]pyridine with halogens to explore antimicrobial action against bacteria such as Staphylococcus aureus .
Tuberculosis Treatment
Imidazo[1,2-a]pyridine analogues have shown promise in treating tuberculosis (TB), with certain compounds demonstrating significant reduction in bacterial load in acute TB mouse models .
Synthesis of Derivatives
The compound has been used as a starting material for synthesizing various derivatives with potential biological activities. For example, derivatization of hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid has led to the creation of new compounds with potential applications .
Chemical Reactions: Halogenation Studies
Studies have been conducted on the halogenation reactions of imidazo[1,2-a]pyridines, which can lead to the development of new chemical processes and synthesis methods .
Future Directions
Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications . The development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core aiming to improve the ecological impact of the classical schemes has been a focus in the past decade . The future direction in this field could involve the development of more eco-friendly synthesis methods and the exploration of new bioactive properties.
Mechanism of Action
Target of Action
2-Methylimidazo[1,2-a]pyridine-6-carboxylic acid is a derivative of imidazo[1,2-a]pyridine, a class of compounds that have been recognized for their wide range of applications in medicinal chemistry . These compounds have been shown to exhibit significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB) . Therefore, the primary targets of these compounds are likely to be the bacterial cells causing tuberculosis.
Mode of Action
It is known that imidazo[1,2-a]pyridine derivatives interact with their targets and cause changes that inhibit the growth of the bacteria
Biochemical Pathways
Given its antimicrobial properties, it can be inferred that it interferes with essential biochemical pathways in the bacterial cells, leading to their death .
Result of Action
2-Methylimidazo[1,2-a]pyridine-6-carboxylic acid, as a derivative of imidazo[1,2-a]pyridine, is expected to exhibit antimicrobial properties. For instance, 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium bromide, a related compound, has been shown to exhibit antimicrobial properties against Staphylococcus aureus . Therefore, the result of the action of 2-Methylimidazo[1,2-a]pyridine-6-carboxylic acid is likely to be the inhibition of bacterial growth.
properties
IUPAC Name |
2-methylimidazo[1,2-a]pyridine-6-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c1-6-4-11-5-7(9(12)13)2-3-8(11)10-6/h2-5H,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBYAZKTYJOAYDZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C=C(C=CC2=N1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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